Methyl 1-methyl-2-hydroxycyclopentanecarboxylate

• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol
• IUPAC Name: methyl 2-hydroxy-1-methylcyclopentane-1-carboxylate
• InChI: InChI=1S/C8H14O3/c1-8(7(10)11-2)5-3-4-6(8)9/h6,9H,3-5H2,1-2H3
• InChI Key: CPSFDQWYYRRZAA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC1O)C(=O)OC

Description

Methyl 1-methyl-2-hydroxycyclopentanecarboxylate is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To methyl 1-methyl-2-oxocyclopentanecarboxylate (20.0 g=128 mmol) in THF (800 ml) add portionwise lithium tri-t-butoxyaluminohydride (40.7 g=160 mmol). Stir 1 hr and partition between Et2O and 1.0N HCl. Dry and concentrate to obtain methyl 1-methyl-2-hydroxycyclopentanecarboxylate, largely the 1β-methyl-2β-hydroxy isomer, as an oil.